Cas no 1437310-80-9 (Tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate)

• Product Name: Tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate
• CAS No: 1437310-80-9
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• MDL: MFCD22056201
• CID: 4700350
• PubChem ID: 119011001
• Update Time: 2025-07-21

Tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate
• tert-butyl 3-pyrazol-1-ylpyrrolidine-1-carboxylate
• SCHEMBL20870086
• DB-352858
• MFCD22056201
• 1437310-80-9
• 1-(1-Boc-pyrrolidin-3-yl)-1H-pyrazole
• SY260330
• F51795
• tert-Butyl3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate
• 917505-02-3
• Tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate

• MDL： MFCD22056201
• Inchi： 1S/C12H19N3O2/c1-12(2,3)17-11(16)14-8-5-10(9-14)15-7-4-6-13-15/h4,6-7,10H,5,8-9H2,1-3H3
• InChI Key： LZSHUYYAHVGCGT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C1)N1C=CC=N1)=O

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.4
• XLogP3: 1.2

Additional information on Tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate

Introduction to Tert-Butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate (CAS No. 1437310-80-9)

Tert-butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate, with the chemical formula C₁₁H₁₄N₂O₂ and CAS number 1437310-80-9, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both pyrazole and pyrrolidine moieties in its structure makes it a versatile scaffold for designing novel bioactive molecules.

The compound's structure consists of a tert-butyl group attached to a pyrrolidine ring, which is further linked to a pyrazole ring. This arrangement contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. The tert-butyl group enhances the lipophilicity of the molecule, which is often crucial for improving pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities. Pyrazole and pyrrolidine are two prominent heterocycles that have been extensively studied for their pharmacological properties. The combination of these two heterocycles in Tert-butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate suggests potential therapeutic applications in various diseases, including inflammatory disorders, neurological conditions, and cancer.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By targeting specific kinases, Tert-butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate could potentially disrupt abnormal signaling pathways that contribute to disease progression. Recent studies have shown that pyrazole derivatives exhibit inhibitory activity against several kinases, including Janus kinases (JAKs) and tyrosine kinases.

Another area where this compound shows promise is in the treatment of neurological disorders. The pyrazole moiety has been identified as a key pharmacophore in several neuroactive compounds. For instance, it has been shown to interact with serotonin receptors, which are involved in mood regulation and anxiety disorders. Tert-butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate could potentially modulate these receptors, offering a new therapeutic approach for conditions such as depression and anxiety.

The synthesis of Tert-butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate involves several key steps that highlight its complexity and the expertise required for its preparation. The process typically begins with the condensation of appropriately substituted pyrazole and pyrrolidine derivatives under controlled conditions. This step requires precise control over reaction parameters such as temperature, pressure, and solvent choice to ensure high yield and purity.

Following the formation of the core structure, functional group transformations are employed to introduce the tert-butyl ester group at the carboxyl position. These transformations often involve palladium-catalyzed cross-coupling reactions or other advanced synthetic methodologies. The choice of catalyst and reaction conditions is critical to achieving the desired product without unwanted side reactions.

The final product, Tert-butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate, is characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These techniques provide detailed information about the compound's structure and purity, ensuring that it meets the stringent requirements for pharmaceutical applications.

In conclusion, Tert-butyl 3-(1H-pyrazol-1-yl)pyrrolidine-1-carboxylate (CAS No. 1437310-80-9) is a promising compound with significant potential in drug development. Its unique structural features make it an attractive scaffold for designing novel bioactive molecules with applications in various therapeutic areas. As research continues to uncover new pharmacological targets and synthetic methodologies, compounds like Tert-butyl 3-(1H-pyrazol-1-y l)pyrrolidine-1-carbox yl ate will play an increasingly important role in the discovery and development of next-generation therapeutics.